Genome scanning inspired isolation of reedsmycins A–F, polyene-polyol macrolides from Streptomyces sp. CHQ-64†
RSC Advances Pub Date: 2015-02-23 DOI: 10.1039/C4RA15415K
Abstract
Genome scanning of the reed rhizosphere soil-derived Streptomyces sp. CHQ-64 revealed a partial gene cluster, putatively encoding a polyene-polyol compound. Inspired by this finding, six new polyene-polyol macrolides, reedsmycins A–F (1–6), were isolated guided by the characteristic NMR signals. Their structures were elucidated using mass spectrometry and extensive NMR spectroscopy. Among them, reedsmycin F (6) possessed a rare 31-membered macroring containing a tetrahydrofuran motif, and reedsmycin A (1) exhibited promising activity against Candida albicans with a MIC of 25–50 μM, in a comparable level to that of the positive control nystatin.
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